Cas no 1520-44-1 (1,3-Diphenylbutane)

• Product Name: 1,3-Diphenylbutane
• CAS No: 1520-44-1
• MF: C₁₆H₁₈
• MW: 210.314124584198
• MDL: MFCD00506195
• CID: 149424
• PubChem ID: 15203
• Update Time: 2025-06-17

1,3-Diphenylbutane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(1-methyl-1,3-propanediyl)bis-
• (1-methylpropane-1,3-diyl)dibenzene
• 1,3-diphenylbutane
• 1,3-Diphenylbutan
• Butane-1,3-diyldibenzene
• 1,1'-(1-methyl-1,3-propanediyl)bis-Benzene
• Benzene, 1,1'-(1-methyl-1,3-propanediyl)bis-
• Butane, 1,3-diphenyl-, (+)
• Butane, 1,3-diphenyl-, (-)
• 1,1-(1-methyl-1,3-propanediyl)bis-benzene
• Butane, 1,3-diphenyl-
• 4-phenylbutan-2-ylbenzene
• (3-Phenylbutyl)benzene #
• PDINXYLAVFUHSA-UHFFFAOYSA-N
• AK545141
• DS-
• BAA52044
• NS00045622
• Benzene, 1,1'-(1-methyl-1,3-propanediyl)bis-, (R)-
• N6-({[3-(Methylsulfinyl)propyl]amino}carbonothioyl)lysine (SFN-Lys)
• AMY5921
• CS-W004341
• 1211456-38-0
• 17293-55-9
• 1520-44-1
• DTXSID00862685
• EINECS 216-186-3
• MFCD00506195
• AKOS027470102
• DS-19370
• H11159
• 17293-53-7
• SY073163
• DB-189582
• (4-phenylbutan-2-yl)benzene
• 1,3-Diphenylbutane

• MDL： MFCD00506195
• Inchi： 1S/C16H18/c1-14(16-10-6-3-7-11-16)12-13-15-8-4-2-5-9-15/h2-11,14H,12-13H2,1H3
• InChI Key： PDINXYLAVFUHSA-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.14094
• Monoisotopic Mass: 210.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5

Experimental Properties

• Density: 0.97
• Boiling Point: 295.1°Cat760mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.555
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons